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Compound of Interest

Compound Name: Dihydrozeatin riboside-d3

Cat. No.: B15571500 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This guide provides immediate, essential safety

and logistical information for Dihydrozeatin riboside-d3, including personal protective

equipment (PPE), operational procedures, and disposal plans.

Personal Protective Equipment (PPE)
When handling Dihydrozeatin riboside-d3, appropriate personal protective equipment should

be worn to minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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Body Part
Personal Protective
Equipment

Specifications

Eyes/Face Safety glasses or goggles

Should comply with OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.[1]

Hands Chemical-resistant gloves

Nitrile gloves are suitable for

protection against a wide

range of chemicals.[2] Always

inspect gloves before use.[3]

Body Laboratory coat

A standard lab coat should be

worn to protect against spills.

[4]

Respiratory Not generally required

Under normal use conditions,

respiratory protection is not

needed.[1] However, if dust

formation is unavoidable, a

particle filter respirator may be

considered.

Operational Plan
A systematic approach to handling Dihydrozeatin riboside-d3 from receipt to disposal is

crucial for laboratory safety and efficiency.

1. Receiving and Inspection:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Verify that the container is properly labeled with the chemical name, concentration, and any

hazard warnings.[5]

Confirm that the received quantity matches the order.
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2. Storage:

Store in a tightly closed container in a freezer at temperatures below -20°C.[1]

Keep in a well-ventilated area away from direct sunlight, heat, and moisture.[5]

Store separately from incompatible materials such as strong oxidizing agents.[1][5]

3. Handling and Use:

Handle in accordance with good industrial hygiene and safety practices.[1]

Avoid contact with skin, eyes, or clothing.[1]

Avoid the formation of dust and aerosols.

Use in a well-ventilated area or under a chemical fume hood.[6]

Do not eat, drink, or smoke in the laboratory.[3]

Wash hands thoroughly after handling.[3]

4. Spill Management:

In case of a spill, promptly clean it up using appropriate protective apparel and equipment.[3]

For a powder spill, avoid generating dust. Collect the material and place it in a suitable

container for disposal.

Ensure spill kits are readily available.[5]

Disposal Plan
Proper disposal of Dihydrozeatin riboside-d3 and its containers is essential to prevent

environmental contamination and ensure regulatory compliance. As it is considered a non-

hazardous waste, the disposal procedure is straightforward.

1. Unused or Waste Product:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC337200500&productDescription=TRANS-ZEATIN-RIBOSIDE+50MG&vendorId=VN00032119&countryCode=US&language=en
https://saffronchemicals.com/laboratory-chemical-safety-handling-guidelines/
https://www.fishersci.com/store/msds?partNumber=AC337200500&productDescription=TRANS-ZEATIN-RIBOSIDE+50MG&vendorId=VN00032119&countryCode=US&language=en
https://saffronchemicals.com/laboratory-chemical-safety-handling-guidelines/
https://www.fishersci.com/store/msds?partNumber=AC337200500&productDescription=TRANS-ZEATIN-RIBOSIDE+50MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC337200500&productDescription=TRANS-ZEATIN-RIBOSIDE+50MG&vendorId=VN00032119&countryCode=US&language=en
https://sdsmanager.com/us/sds-management-articles/safety-rules-in-chemical-laboratories/
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://saffronchemicals.com/laboratory-chemical-safety-handling-guidelines/
https://www.benchchem.com/product/b15571500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While some non-hazardous chemical waste can be disposed of in the regular trash or down

the drain, it is crucial to adhere to local regulations.[7][8]

It is best practice to collect the waste material in a clearly labeled, sealed container.[9]

Contact your institution's environmental health and safety (EHS) office for specific guidance

on disposal procedures.

2. Empty Containers:

Empty containers should be triple-rinsed with a suitable solvent.

The rinsate should be collected and disposed of as chemical waste.

After rinsing, deface the label on the container to indicate that it no longer contains the

hazardous material.[10]

The clean, empty container can then typically be disposed of in the regular trash.[10]
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Workflow for Handling Dihydrozeatin riboside-d3
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Caption: Workflow from receiving to disposal of Dihydrozeatin riboside-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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